Cas no 2138156-41-7 (5-(chloromethyl)-2-(4-methanesulfonyl-1H-pyrazol-1-yl)-1,3-thiazole)

• Product Name: 5-(chloromethyl)-2-(4-methanesulfonyl-1H-pyrazol-1-yl)-1,3-thiazole
• CAS No: 2138156-41-7
• MF: C₈H₈ClN₃O₂S₂
• MW: 277.751017570496
• CID: 6264097
• PubChem ID: 165480509
• Update Time: 2025-10-31

5-(chloromethyl)-2-(4-methanesulfonyl-1H-pyrazol-1-yl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 5-(chloromethyl)-2-(4-methanesulfonyl-1H-pyrazol-1-yl)-1,3-thiazole
• EN300-1115391
• 2138156-41-7

• Inchi： 1S/C8H8ClN3O2S2/c1-16(13,14)7-4-11-12(5-7)8-10-3-6(2-9)15-8/h3-5H,2H2,1H3
• InChI Key： FTTTZXHPHFXPMH-UHFFFAOYSA-N
• SMILES： ClCC1=CN=C(N2C=C(C=N2)S(C)(=O)=O)S1

Computed Properties

• Exact Mass: 276.9746465g/mol
• Monoisotopic Mass: 276.9746465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 102Ų

Additional information on 5-(chloromethyl)-2-(4-methanesulfonyl-1H-pyrazol-1-yl)-1,3-thiazole

Comprehensive Overview of 5-(chloromethyl)-2-(4-methanesulfonyl-1H-pyrazol-1-yl)-1,3-thiazole (CAS No. 2138156-41-7)

The compound 5-(chloromethyl)-2-(4-methanesulfonyl-1H-pyrazol-1-yl)-1,3-thiazole (CAS No. 2138156-41-7) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a thiazole core and a methanesulfonyl-substituted pyrazole moiety, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate key biological pathways.

In recent years, the demand for thiazole derivatives has surged due to their diverse pharmacological properties. The presence of a chloromethyl group in this compound allows for further functionalization, making it a versatile building block in medicinal chemistry. Scientists are exploring its role in developing kinase inhibitors and anti-inflammatory agents, which are hot topics in current biomedical research. Additionally, its methanesulfonyl group enhances solubility and bioavailability, addressing a common challenge in drug design.

The synthesis of 5-(chloromethyl)-2-(4-methanesulfonyl-1H-pyrazol-1-yl)-1,3-thiazole involves multi-step organic reactions, often starting from commercially available thiazole precursors. Optimizing the yield and purity of this compound is a key focus for industrial chemists, as it directly impacts downstream applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize its structure and ensure quality control.

From an SEO perspective, users frequently search for terms like "thiazole-based drug candidates," "pyrazole derivatives in medicine," and "CAS 2138156-41-7 applications." These queries reflect the growing interest in niche chemical compounds with therapeutic potential. Environmental and regulatory considerations also play a role, as researchers seek green chemistry approaches to synthesize such molecules sustainably.

In agrochemicals, 5-(chloromethyl)-2-(4-methanesulfonyl-1H-pyrazol-1-yl)-1,3-thiazole is being investigated for its herbicidal and fungicidal properties. Its mode of action involves disrupting essential enzymatic processes in pests, offering a promising alternative to conventional pesticides. This aligns with the global push toward sustainable agriculture and reduced environmental impact.

Future research directions for this compound include exploring its structure-activity relationships (SAR) and optimizing its pharmacokinetic profile. Collaborative efforts between academia and industry are expected to accelerate its adoption in commercial applications. As a result, CAS 2138156-41-7 remains a compound of high relevance in both scientific and industrial communities.